![molecular formula C13H17NO3S B2444163 1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone CAS No. 2034534-56-8](/img/structure/B2444163.png)
1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone, also known as DPTK, is a heterocyclic compound that has been studied for its potential applications in scientific research. This molecule has a unique structure that makes it an interesting candidate for use in various fields such as medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone is not well understood, but it is believed to act by inhibiting certain enzymes or proteins in the body. Studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory molecules in the body.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce the production of inflammatory molecules. In vivo studies have shown that this compound can reduce inflammation and pain in animal models of arthritis.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone is its unique structure, which makes it an interesting candidate for use in the synthesis of various bioactive compounds. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone. One potential direction is the synthesis of novel thiazepine-based compounds that exhibit improved bioactivity and pharmacokinetic properties. Another potential direction is the study of the mechanism of action of this compound and its potential use in the treatment of various diseases such as cancer and inflammation.
In conclusion, this compound is a heterocyclic compound that has been studied for its potential applications in scientific research. Its unique structure makes it an interesting candidate for use in the synthesis of various bioactive compounds. Further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases.
Synthesis Methods
The synthesis of 1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone involves the reaction of 2-aminothiophenol with 2-chloroacetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with phenyl isothiocyanate to yield this compound. This method has been reported to have a good yield and purity.
Scientific Research Applications
1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone has been studied for its potential applications in scientific research. One of the main areas of interest is its use as a building block in the synthesis of various bioactive compounds. This compound has been used as a starting material for the synthesis of thiazepine-based compounds that exhibit anti-inflammatory, anti-cancer, and anti-viral activities.
properties
IUPAC Name |
1-(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3S/c1-11(15)14-8-7-13(18(16,17)10-9-14)12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRJAKLXBTQQENU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(S(=O)(=O)CC1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.